delta-Selinene
Overview
Description
Delta-selinene is a selinene.
Scientific Research Applications
Sesquiterpene Synthases and Product Formation
Delta-Selinene synthase, along with gamma-humulene synthase, are sesquiterpene synthases from grand fir that produce a diverse array of sesquiterpene olefins from farnesyl diphosphate. Mutagenesis studies on these enzymes reveal their catalytic significance and their influence on permitted modes of cyclization, providing insights into the complexities of terpene biosynthesis (Little & Croteau, 2002).
Biotransformation Using Fungi
The plant pathogenic fungus Glomerella cingulata was used to biotransform β-selinene. This process led to the selective oxidation of β-selinene, creating new compounds with potential applications in various fields, showcasing the utility of fungi in chemical transformation (Miyazawa et al., 1997).
Role in Proline Biosynthesis
Research on the ornithine-delta-aminotransferase cDNA in Arabidopsis thaliana suggests an important role of this compound in proline accumulation during osmotic stress. This offers insights into the plant stress response mechanisms and potential applications in improving stress tolerance in crops (Roosens et al., 1998).
Neurodegeneration and Metabolic Phenotype
A study on delta(1)-pyrroline-5-carboxylate synthase (P5CS) deficiency, which is involved in the biosynthesis of proline, ornithine, and arginine, highlighted the potential implications of this compound in understanding certain inborn errors leading to neurodegeneration and other health issues (Baumgartner et al., 2000).
Stress Response in Plants
The delta(1)-pyrroline-5-carboxylate synthetase 1 (P5CS1) gene in Arabidopsis thaliana, which plays a crucial role in proline biosynthesis, is also linked to this compound. Its expression under water stress conditions provides valuable information for developing drought-resistant plant varieties (Yoshiba et al., 1999).
